N-(3-methoxyphenyl)-2-({6-[4-(piperidin-1-ylcarbonyl)piperidin-1-yl]pyridazin-3-yl}thio)acetamide

• IUPAC Name: 1-[[3-(2-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-3-[(4-methoxyphenyl)methyl]thieno[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C25H22N4O5S/c1-3-33-20-7-5-4-6-18(20)23-26-21(34-27-23)15-28-19-12-13-35-22(19)24(30)29(25(28)31)14-16-8-10-17(32-2)11-9-16/h4-13H,3,14-15H2,1-2H3
• InChI Key: NXVFHADJOPTQJX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C2=NOC(=N2)CN3C4=C(C(=O)N(C3=O)CC5=CC=C(C=C5)OC)SC=C4
• Molecular Formula: C25H22N4O5S
• Molecular Weight: 490.5 g/mol
• CAS No.: 1251548-56-7

Description

N-(3-methoxyphenyl)-2-({6-[4-(piperidin-1-ylcarbonyl)piperidin-1-yl]pyridazin-3-yl}thio)acetamide is a useful research compound. Its molecular formula is C25H22N4O5S and its molecular weight is 490.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Research has explored the synthesis and chemical properties of compounds similar to "N-(3-methoxyphenyl)-2-({6-[4-(piperidin-1-ylcarbonyl)piperidin-1-yl]pyridazin-3-yl}thio)acetamide", focusing on their structural and electronic configurations. For example, the study of crystal structures of anticonvulsant compounds with similar structures revealed insights into their chemical interactions and potential functionalities in drug design, emphasizing the importance of the structural and electronic properties of such compounds in their pharmacological activity (Georges et al., 1989).

Biological Activity and Potential Therapeutic Applications

Several studies have investigated the biological activities of compounds structurally related to "this compound", including their potential as inhibitors for specific enzymes or receptors. For instance, research on derivatives of pyridine and pyridazinone has shown promising anticonvulsant, anticancer, and anti-inflammatory properties, which could lead to the development of new therapeutic agents. The exploration of these compounds' ability to interact with biological targets underscores their significance in medicinal chemistry and drug discovery efforts (Obniska et al., 2015).

Pharmacological Effects and Safety Evaluation

Compounds with a similar structural framework have undergone pharmacological evaluation to determine their efficacy and safety profiles. For example, K-604, a derivative with a comparable structure, was identified as a potent inhibitor with significant selectivity, demonstrating the importance of such compounds in addressing diseases involving overexpression of specific enzymes. The designation of such compounds as clinical candidates highlights the ongoing research into their potential therapeutic benefits and safety profiles (Shibuya et al., 2018).